Cas no 62512-04-3 (4-Isobenzofurancarboxylicacid, 1,3-dihydro-5,7-dimethoxy-6-methyl-1-oxo-, methyl ester)

4-Isobenzofurancarboxylicacid, 1,3-dihydro-5,7-dimethoxy-6-methyl-1-oxo-, methyl ester structure
62512-04-3 structure
Product Name:4-Isobenzofurancarboxylicacid, 1,3-dihydro-5,7-dimethoxy-6-methyl-1-oxo-, methyl ester
CAS No:62512-04-3
MF:C13H14O6
MW:266.246664524078
CID:526665
Update Time:2025-04-19

4-Isobenzofurancarboxylicacid, 1,3-dihydro-5,7-dimethoxy-6-methyl-1-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Isobenzofurancarboxylicacid, 1,3-dihydro-5,7-dimethoxy-6-methyl-1-oxo-, methyl ester
    • Djalonensin
    • 1,3-Dihydro-5,7-dimethoxy-6-methyl-1-oxo-4-isobenzofurancarboxylic acid methyl ester
    • Inchi: 1S/C13H14O6/c1-6-10(16-2)8(12(14)18-4)7-5-19-13(15)9(7)11(6)17-3/h5H2,1-4H3
    • InChI Key: PNCHCGZPCUVWGD-UHFFFAOYSA-N
    • SMILES: COC(C1C(OC)=C(C)C(OC)=C2C=1COC2=O)=O

Computed Properties

  • Exact Mass: 266.07902
  • Monoisotopic Mass: 266.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.1A^2

Experimental Properties

  • PSA: 71.06
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